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Compound of Interest

Compound Name: 2-Methylhexanoic acid

Cat. No.: B1204627

For researchers, scientists, and drug development professionals, ensuring a safe laboratory
environment is paramount. This guide provides essential, immediate safety and logistical
information for handling 2-Methylhexanoic acid, including detailed operational and disposal
plans. By adhering to these procedural, step-by-step guidelines, you can mitigate risks and
ensure the integrity of your work.

2-Methylhexanoic acid is a flammable liquid and vapor that can cause severe skin burns, eye
damage, and respiratory irritation.[1] Strict adherence to safety protocols is crucial when
handling this chemical.

Hazard Identification and Classification

2-Methylhexanoic acid is classified as a hazardous chemical.[1] Below is a summary of its
hazard classifications:

Flammable liquids: Category 3[1]

Skin Corrosion/Irritation: Category 1[1]

Serious Eye Damage/Eye Irritation: Category 1[1]

Specific target organ toxicity (single exposure): Category 3 (Target Organs: Respiratory
system)[1]
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Physical and Chemical Properties

A clear understanding of the physical and chemical properties of 2-Methylhexanoic acid is

fundamental to its safe handling.

Property Value

CAS Number 4536-23-6[1]

Molecular Formula C7H1402[2]

Molecular Weight 130.18 g/mol [2]

Appearance Colorless to light yellow clear liquid[3]
Boiling Point 209-210 °C[4]

Density 0.918 g/mL at 25 °C[4]

Flash Point 57 °C (134.6 °F) - closed cup

Vapor Pressure

0.0576 mmHg at 25 °C

Personal Protective Equipment (PPE)

The use of appropriate personal protective equipment is non-negotiable when handling 2-

Methylhexanoic acid.

PPE Category

Specifications

Eye/Face Protection

Wear safety goggles and a face shield.[5][6]

Skin Protection

Wear chemical-resistant gloves (e.g., nitrile or
butyl rubber), a lab coat, and other protective

clothing to prevent skin contact.[6][7]

Respiratory Protection

Use a NIOSH/MSHA or European Standard EN
149 approved respirator if exposure limits are
exceeded or if irritation is experienced. A type
ABEK (EN14387) respirator filter is

recommended.[1]
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Ensure that eyewash stations and safety showers are readily accessible and in close proximity
to the workstation.[1]

Operational Plan for Safe Handling

A systematic approach to handling 2-Methylhexanoic acid will minimize the risk of exposure
and accidents.

1. Preparation:

o Work in a well-ventilated area, preferably under a chemical fume hood.[8]
e Ensure all necessary PPE is in good condition and worn correctly.

» Have spill control materials readily available.

 Remove all sources of ignition from the work area.[1]

2. Handling:

e Avoid breathing mist, vapors, or spray.[1]

» Do not get the chemical in your eyes, on your skin, or on your clothing.[1]
¢ Use only non-sparking tools.[1]

e Ground and bond containers when transferring material to prevent static discharge.[1]
3. First-Aid Measures:

« If inhaled: Remove the victim to fresh air and keep at rest in a position comfortable for
breathing. Immediately call a POISON CENTER or doctor.[1][3]

e If on skin (or hair): Take off immediately all contaminated clothing. Rinse skin with
water/shower for at least 15 minutes.[1][3] Seek immediate medical attention.[8]

 If in eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present
and easy to do. Continue rinsing. Immediately call a POISON CENTER or doctor.[1][3]
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« If swallowed: Rinse mouth. DO NOT induce vomiting.[1][3]

Disposal Plan

Proper disposal of 2-Methylhexanoic acid and any contaminated materials is critical to
prevent environmental contamination and ensure regulatory compliance.

1. Waste Collection:

o Collect waste in a suitable, closed, and properly labeled container.[1]

» Do not mix with other waste streams unless explicitly permitted.

2. Disposal Procedure:

» Dispose of contents and container to an approved waste disposal plant.[1][3]

o Chemical waste generators must consult local, regional, and national hazardous waste
regulations to ensure complete and accurate classification.[1]

o Contaminated packaging should be triple rinsed and offered for recycling or reconditioning,
or punctured to make it unusable before disposal in a sanitary landfill.[9]
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Caption: Workflow for the safe handling and disposal of 2-Methylhexanoic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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